Cas no 16285-69-1 (methyl 3-(formylamino)thiophene-2-carboxylate)

• Product name: methyl 3-(formylamino)thiophene-2-carboxylate
• CAS No: 16285-69-1
• MF: C₇H₇NO₃S
• MW: 185.20038
• CID: 1344166
• PubChem ID: 2777636

methyl 3-(formylamino)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(formylamino)thiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 3-(formylamino)-, methyl ester
• Methyl 3-formamidothiophene-2-carboxylate
• 3-formylaminothiophene-2-carboxylic acid methyl ester
• 3-formylamino-thiophene-2-carboxylic acid methyl ester
• methyl 3-formylaminothiophene-2-carboxylate
• DTXSID401251179
• DB-085832
• 16285-69-1
• OSM-S-69
• LBYBTIGBOUMNTH-UHFFFAOYSA-N
• methyl3-formamidothiophene-2-carboxylate
• MFCD00102645
• AMY42542
• DB-026651
• 3-(formylamino)-2-thiophenecarboxylic acid methyl ester
• CHEMBL2113963
• AKOS009157617
• Methyl 3-(formylamino)-2-thiophenecarboxylate
• SCHEMBL2799189
• F53648

• Inchi： InChI=1S/C7H7NO3S/c1-11-7(10)6-5(8-4-9)2-3-12-6/h2-4H,1H3,(H,8,9)
• InChI Key： LBYBTIGBOUMNTH-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=CS1)NC=O

Computed Properties

• Exact Mass: 185.01500
• Monoisotopic Mass: 185.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.386
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.608
• PSA: 83.64000
• LogP: 1.81190